N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-4-chlorobenzamide

• IUPAC Name: N-[4-[2-(4-bromoanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-4-chlorobenzamide
• InChI: InChI=1S/C18H13BrClN3O2S/c19-12-3-7-14(8-4-12)21-16(24)9-15-10-26-18(22-15)23-17(25)11-1-5-13(20)6-2-11/h1-8,10H,9H2,(H,21,24)(H,22,23,25)
• InChI Key: LKNUQCJIHNZBHR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=NC(=CS2)CC(=O)NC3=CC=C(C=C3)Br)Cl
• Molecular Formula: C18H13BrClN3O2S
• Molecular Weight: 450.7 g/mol

Description

“N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-4-chlorobenzamide” is a synthetic compound that has been studied for its pharmacological activities. It belongs to a class of compounds known as thiazole derivatives. Thiazole derivatives have been found to exhibit a variety of medicinal properties, including antimicrobial, antifungal, and antitumor activities.

Synthesis Analysis

The synthesis of this compound involves the formation of a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. The molecular structures of the synthesized derivatives were confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental).

Molecular Structure Analysis

The thiazole ring in the molecule is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton.

Chemical Reactions Analysis

The thiazole nucleus in the compound is reported to exhibit its antimicrobial activity by blocking the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound were confirmed by spectroanalytical data, including NMR and IR. The compound’s mass was determined to be 469 [M + +1].

Scientific Research Applications

Antimicrobial Activity

. . .

Anticancer Activity

. . .

Molecular Docking Studies

Molecular docking studies: . .

Synthesis and Molecular Modelling

. .

Drug Resistance Combat

.

Development of New Molecules

.

Future Directions

Future research could focus on further exploring the pharmacological activities of this compound and its derivatives, particularly their antimicrobial and anticancer properties. Additionally, molecular docking studies could be carried out to study the binding mode of active compounds with receptors, which could potentially lead to the development of new drugs.

Mechanism of Action

Target of Action

It has been found to exhibit promising antimicrobial and antiproliferative activities . This suggests that its targets could be key proteins or enzymes involved in microbial growth and cell proliferation.

Mode of Action

Thiazole nucleus, a key structural component of this compound, is known to exhibit its antimicrobial activity by blocking the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species .

Biochemical Pathways

Given its antimicrobial and antiproliferative activities, it can be inferred that it likely interferes with essential biochemical pathways in microbes and cancer cells, leading to their inhibition or death .

Pharmacokinetics

The physicochemical properties and spectroanalytical data of this compound have been confirmed , which could provide a basis for further studies on its Absorption, Distribution, Metabolism, and Excretion (ADME) properties.

Result of Action

The compound has demonstrated promising antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as antiproliferative activity against the oestrogen receptor-positive human breast adenocarcinoma cancer cell line (MCF7) . This suggests that the compound’s action results in the inhibition of microbial growth and cancer cell proliferation.